Cas no 850589-47-8 ([3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid)

• Product Name: [3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid
• CAS No: 850589-47-8
• MF: C₉H₁₁BClNO₃
• MW: 227.452541589737
• MDL: MFCD07363772
• CID: 720667
• Update Time: 2024-12-09

[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid
• 3-Chloro-4-(dimethylcarbamoyl)benzeneboronic acid
• [3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid
• 3-Chloro-4-(N,N-dimethylcarbamoyl)phenylboronic acid
• Boronic acid,B-[3-chloro-4-[(dimethylamino)carbonyl]phenyl]-
• B-[3-Chloro-4-[(dimethylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-chloro-4-[(dimethylamino)carbonyl]phenyl]- (9CI)
• (3-Chloro-4-(dimethylaminocarbonyl)phenyl)boronic acid
• 3-Chloro-4-(dimethylcarbamoyl)phenylboronic acid
• [3-Chloro-4-(dimethylcarbamoylcarbonyl)phenyl]boronic acid

• MDL： MFCD07363772
• Inchi： 1S/C9H11BClNO3/c1-12(2)9(13)7-4-3-6(10(14)15)5-8(7)11/h3-5,14-15H,1-2H3
• InChI Key： FRYXYHGYFIBOQR-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)C1C(Cl)=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 227.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 126-132℃
• PSA: 60.77000
• LogP: -0.27840

[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives